Cas no 51226-12-1 (3-(5,5-Dimethyl-1,3-dioxan-2-yl)aniline)

• Product Name: 3-(5,5-Dimethyl-1,3-dioxan-2-yl)aniline
• CAS No: 51226-12-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD12197693
• CID: 1079531
• PubChem ID: 37979320
• Update Time: 2025-10-05

3-(5,5-Dimethyl-1,3-dioxan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(5,5-Dimethyl-1,3-dioxan-2-yl)aniline
• [3-(5,5-Dimethyl-1,3-dioxan-2-yl)phenyl]amine
• 2-(3'-aminophenyl)-5,5-dimethyl-1,3-dioxane
• 3-(5,5-dimethyl-1,3-dioxan-2-yl)phenylamine
• FT-0683252
• SBB017892
• SB78309
• AKOS005172613
• 3-(5,5-dimethyl-1,3-dioxan-2-yl)aniline(SALTDATA: FREE)
• ALBB-010424
• MFCD12197693
• 51226-12-1
• LS-03532
• DTXSID80653391

• MDL： MFCD12197693
• Inchi： 1S/C12H17NO2/c1-12(2)7-14-11(15-8-12)9-4-3-5-10(13)6-9/h3-6,11H,7-8,13H2,1-2H3
• InChI Key： MFWSGQYPCLNFFC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)N)OCC(C)(C)C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

3-(5,5-Dimethyl-1,3-dioxan-2-yl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines